![molecular formula C14H14ClNO B1288284 3-Chloro-4-(3,4-dimethylphenoxy)aniline CAS No. 84865-95-2](/img/structure/B1288284.png)
3-Chloro-4-(3,4-dimethylphenoxy)aniline
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Description
3-Chloro-4-(3,4-dimethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
Research on the synthesis and structural properties of novel compounds related to 3-Chloro-4-(3,4-dimethylphenoxy)aniline offers insights into potential applications in material science and organic synthesis. For example, the study of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones highlights innovative synthetic routes involving chloral and substituted anilines, revealing the diversity of products that can be obtained and their conformational characteristics through spectroscopic and computational methods (Issac & Tierney, 1996).
Catalytic Synthesis
The catalytic synthesis of polyoxymethylene dimethyl ethers (OME) illustrates the use of catalysts in producing oxygenated fuels from simpler chemical precursors, including potentially chlorinated anilines. These compounds contribute to reduced hazardous emissions from diesel engines, demonstrating an environmental application of related chemistry (Baranowski, Bahmanpour, & Kröcher, 2017).
Environmental Impact and Degradation
Studies on the environmental impact, degradation pathways, and remediation of chlorinated compounds provide context for understanding how derivatives of chlorinated anilines, such as this compound, might behave in natural and engineered systems. Research on chlorophenols in municipal solid waste incineration, for example, explores the formation of dioxins and the correlation between precursor compounds and dioxin levels, which could be relevant for assessing the environmental implications of related aniline derivatives (Peng et al., 2016).
Properties
IUPAC Name |
3-chloro-4-(3,4-dimethylphenoxy)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO/c1-9-3-5-12(7-10(9)2)17-14-6-4-11(16)8-13(14)15/h3-8H,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMCARPLEMPBICF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC2=C(C=C(C=C2)N)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60599147 |
Source
|
Record name | 3-Chloro-4-(3,4-dimethylphenoxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60599147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84865-95-2 |
Source
|
Record name | 3-Chloro-4-(3,4-dimethylphenoxy)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60599147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.